6-chloro-1-methyl-1H-indole-5-carboxylic acid
Overview
Description
“6-chloro-1-methyl-1H-indole-5-carboxylic acid” is a chemical compound with the molecular formula C10H8ClNO2 . It is a derivative of indole, a significant heterocyclic system in natural products and drugs .
Synthesis Analysis
The synthesis of indole derivatives has been a topic of interest in recent years due to their importance in natural products and drugs . Methyl indole-5-carboxylate, a related compound, can be prepared by the esterification of indole-5-carboxylic acid .Molecular Structure Analysis
The molecular structure of “6-chloro-1-methyl-1H-indole-5-carboxylic acid” consists of a heterocyclic indole ring substituted with a chlorine atom at the 6th position and a methyl group at the 1st position .Scientific Research Applications
Molecular Docking Studies
A study by Reddy et al. (2022) focused on the synthesis of compounds related to 6-chloro-1-methyl-1H-indole-5-carboxylic acid and their molecular docking studies to predict binding interactions with the target protein EGFR (Reddy et al., 2022).
Synthetic Route Development
Li Song (2006) developed a novel synthetic route for a compound related to 6-chloro-1-methyl-1H-indole-5-carboxylic acid, which is an inhibitor of β-ketoacyl-acyl carrier protein synthase III (FabH), suggesting its potential in drug development (Li Song, 2006).
Antimicrobial and Anticancer Applications
Sharma et al. (2012) synthesized derivatives related to 6-chloro-1-methyl-1H-indole-5-carboxylic acid and evaluated them for antimicrobial and anticancer potential, indicating their potential use in medical treatments (Sharma et al., 2012).
Impurity Analysis in Drug Candidates
Li et al. (2007) developed a method to isolate a major impurity in a bulk drug candidate related to 6-chloro-1-methyl-1H-indole-5-carboxylic acid, highlighting the importance of this compound in pharmaceutical quality control (Li et al., 2007).
Synthesis of Key Intermediates
Mayes et al. (2010) described the synthesis of methyl 5-chloro-4-fluoro-1H-indole-2-carboxylate, a key intermediate toward phosphoindole inhibitors of HIV, which can be linked to 6-chloro-1-methyl-1H-indole-5-carboxylic acid applications in antiviral drug development (Mayes et al., 2010).
Future Directions
Mechanism of Action
Target of Action
It is known that indole derivatives, which include this compound, have been found to bind with high affinity to multiple receptors . These receptors are often involved in a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Mode of Action
Indole derivatives are known to interact with their targets, leading to changes in cellular processes . The interaction often involves binding to the target receptor, which can trigger a cascade of biochemical reactions within the cell .
Biochemical Pathways
Indole derivatives are known to influence a variety of biochemical pathways due to their broad-spectrum biological activities . These pathways can range from viral replication pathways in the case of antiviral activity, to inflammatory pathways in the case of anti-inflammatory activity .
Result of Action
Given the broad range of biological activities associated with indole derivatives, the effects could potentially include inhibition of viral replication, reduction of inflammation, inhibition of cancer cell proliferation, among others .
properties
IUPAC Name |
6-chloro-1-methylindole-5-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8ClNO2/c1-12-3-2-6-4-7(10(13)14)8(11)5-9(6)12/h2-5H,1H3,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RTGGBNWGOOTSRD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CC2=CC(=C(C=C21)Cl)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8ClNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10596686 |
Source
|
| Record name | 6-Chloro-1-methyl-1H-indole-5-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10596686 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
209.63 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-chloro-1-methyl-1H-indole-5-carboxylic acid | |
CAS RN |
431062-03-2 |
Source
|
| Record name | 6-Chloro-1-methyl-1H-indole-5-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10596686 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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